Cas no 1209196-99-5 (2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide
• CAS No: 1209196-99-5
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6442050
• Update Time: 2025-07-13

2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide
• 2-(3,4-dimethoxyphenyl)-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)acetamide

• Inchi： 1S/C17H21N3O3/c1-20-17(12-5-4-6-13(12)19-20)18-16(21)10-11-7-8-14(22-2)15(9-11)23-3/h7-9H,4-6,10H2,1-3H3,(H,18,21)
• InChI Key： MEWJQFKJFYEVQZ-UHFFFAOYSA-N
• SMILES： C(NC1N(C)N=C2CCCC2=1)(=O)CC1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide

Introduction to 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide (CAS No. 1209196-99-5)

2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide, also known by its CAS number 1209196-99-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as cyclopentacpyrazoles, which are characterized by their fused ring systems and the presence of nitrogen atoms in specific positions. The combination of the 3,4-dimethoxyphenyl substituent and the N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl} moiety imparts distinct chemical and biological properties to this compound.

The synthesis of 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide typically involves multi-step processes that require precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the 3,4-dimethoxyphenyl group onto the cyclopentacpyrazole scaffold.

In terms of its biological activity, 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and pain sensation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the activation of microglia and astrocytes in the central nervous system.

Beyond its anti-inflammatory and analgesic effects, 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide has also been investigated for its potential neuroprotective properties. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is thought to be mediated through its ability to enhance mitochondrial function and reduce oxidative damage. These findings suggest that 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is eliminated through both renal and hepatic pathways. These pharmacokinetic characteristics make it a suitable candidate for further development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide in human subjects. Early-phase trials have shown promising results with no significant adverse effects reported at therapeutic doses. Ongoing phase II trials are focusing on assessing its effectiveness in treating chronic pain conditions such as osteoarthritis and neuropathic pain. Additionally, phase I/II trials are being conducted to explore its potential as a neuroprotective agent in patients with early-stage Alzheimer's disease.

In conclusion, 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide (CAS No. 1209196-99-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, 2-(3,4-dimethoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetamide may play a significant role in addressing unmet medical needs in areas such as chronic pain management and neurodegenerative diseases.